(-)-Maackiain 3-O-glucoside

• CAS No.: 6807-83-6
• Product Name: (-)-Maackiain 3-O-glucoside
• Molecular Formula: C22H22O10
• Molecular Weight: 446.4 g/mol
• IUPAC Name: (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[[(1R,12R)-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-16-yl]oxy]oxane-3,4,5-triol
• Standard InChI: InChI=1S/C22H22O10/c23-6-17-18(24)19(25)20(26)22(32-17)30-9-1-2-10-13(3-9)27-7-12-11-4-15-16(29-8-28-15)5-14(11)31-21(10)12/h1-5,12,17-26H,6-8H2/t12-,17+,18+,19-,20+,21-,22+/m0/s1
• Standard InChIKey: VGSYCWGXBYZLLE-QEEQPWONSA-N
• Isomeric SMILES: C1[C@@H]2[C@H](C3=C(O1)C=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC5=CC6=C(C=C25)OCO6
• Canonical SMILES: C1C2C(C3=C(O1)C=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC5=CC6=C(C=C25)OCO6
• Melting Point: 142-144°C
• Physical Description: Solid
• Description: Trifolirhizin, also known as sophojaponicin B1, belongs to the class of organic compounds known as pterocarpans. These are benzo-pyrano-furano-benzene compounds, containing the 6H-[1]benzofuro[3, 2-c]chromene skeleton. They are derivatives of isoflavonoids. Trifolirhizin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, trifolirhizin is primarily located in the cytoplasm. Outside of the human body, trifolirhizin can be found in pulses. This makes trifolirhizin a potential biomarker for the consumption of this food product.
• Synonyms: trifolirhizin
• PubChem Compound: 442827
• Last Modified: Nov 11 2021